N-(2-(pyridin-4-yl)ethyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide

• IUPAC Name: 2-(oxolan-3-yloxy)-N-(2-pyridin-4-ylethyl)pyridine-4-carboxamide
• InChI: InChI=1S/C17H19N3O3/c21-17(20-8-3-13-1-6-18-7-2-13)14-4-9-19-16(11-14)23-15-5-10-22-12-15/h1-2,4,6-7,9,11,15H,3,5,8,10,12H2,(H,20,21)
• InChI Key: HUHLDUCWTAXXNI-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1OC2=NC=CC(=C2)C(=O)NCCC3=CC=NC=C3
• Molecular Formula: C17H19N3O3
• Molecular Weight: 313.35 g/mol

Description

N-(2-(pyridin-4-yl)ethyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide, also known as THIQ, is a novel compound that has been extensively studied for its potential use in scientific research.

Scientific Research Applications

• Metalation of Esters and Nitriles : A study by Bentabed-Ababsa et al. (2010) explored the metalation of pyridine nitriles and esters, which are structurally similar to N-(2-(pyridin-4-yl)ethyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide. The research focused on using a mixed lithium-cadmium base in tetrahydrofuran, highlighting potential applications in synthetic chemistry.

• Crystal Engineering and Pharmaceutical Cocrystals : Reddy, Babu, and Nangia (2006) discussed the use of carboxamide-pyridine N-oxide heterosynthon, related to the molecular structure of N-(2-(pyridin-4-yl)ethyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide, in crystal engineering and pharmaceutical cocrystals (Reddy et al., 2006).

• Synthesis and Biological Activities of Cobalt(II) Complexes : Segl′a et al. (2008) reported on the synthesis and characterization of cobalt(II) complexes involving 2-methylthionicotinate and N-heterocyclic ligands, akin to N-(2-(pyridin-4-yl)ethyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide. These complexes were evaluated for their biological activities against various strains of bacteria and fungi (Segl′a et al., 2008).

• Synthesis and Antimicrobial Activities of 1,2,4-Triazoles : Bayrak et al. (2009) explored the synthesis of new 1,2,4-triazoles starting from isonicotinic acid hydrazide and evaluated their antimicrobial activities. This study aligns with the structural framework of N-(2-(pyridin-4-yl)ethyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide (Bayrak et al., 2009).

• Synthesis of Ellipticine Quinone from Isatin : Ramkumar and Nagarajan (2014) described a new route to synthesize ellipticine quinone from isatin, involving 1-(2-Oxo-2-(pyridin-4-yl)ethyl)indoline-2,3-dione, which shares structural similarities with N-(2-(pyridin-4-yl)ethyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide (Ramkumar & Nagarajan, 2014).